Cas no 152149-00-3 ((2-Chloro-benzothiazol-6-yl)-acetic Acid)

(2-Chloro-benzothiazol-6-yl)-acetic Acid structure
152149-00-3 structure
Product Name:(2-Chloro-benzothiazol-6-yl)-acetic Acid
CAS No:152149-00-3
MF:C9H6ClNO2S
MW:227.667439937592
CID:3797787
PubChem ID:10656917
Update Time:2025-07-28

(2-Chloro-benzothiazol-6-yl)-acetic Acid Chemical and Physical Properties

Names and Identifiers

    • 6-Benzothiazoleacetic acid, 2-chloro-
    • (2-Chloro-benzothiazol-6-yl)-acetic acid
    • 2-(2-Chlorobenzo[d]thiazol-6-yl)acetic acid
    • 2-(2-chloro-1,3-benzothiazol-6-yl)acetic acid
    • MFCD19687871
    • (2-chloro-1,3-benzothiazol-6-yl)acetic acid
    • SCHEMBL3592563
    • G10654
    • CGA14900
    • EN300-5543214
    • 2-(2-Chlorobenzo[d]thiazol-6-yl)aceticacid
    • DB-148029
    • 152149-00-3
    • SY350791
    • (2-Chloro-benzothiazol-6-yl)-acetic Acid
    • Inchi: 1S/C9H6ClNO2S/c10-9-11-6-2-1-5(4-8(12)13)3-7(6)14-9/h1-3H,4H2,(H,12,13)
    • InChI Key: HBDVBZKFZBCJEW-UHFFFAOYSA-N
    • SMILES: S1C2=CC(CC(O)=O)=CC=C2N=C1Cl

Computed Properties

  • Exact Mass: 226.9807773Da
  • Monoisotopic Mass: 226.9807773Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 239
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 78.4Ų

Experimental Properties

  • Density: 1.6±0.1 g/cm3
  • Melting Point: Not available
  • Boiling Point: 400.4±20.0 °C at 760 mmHg
  • Flash Point: 196.0±21.8 °C
  • Vapor Pressure: 0.0±1.0 mmHg at 25°C

(2-Chloro-benzothiazol-6-yl)-acetic Acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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Enamine
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Enamine
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